Diacetyloxylead;trihydrate

Catalog No.
S597582
CAS No.
6080-56-4
M.F
C4H12O7Pb
M. Wt
379 g/mol
Availability
In Stock
* This item is exclusively intended for research purposes and is not designed for human therapeutic applications or veterinary use.
Diacetyloxylead;trihydrate

CAS Number

6080-56-4

Product Name

Diacetyloxylead;trihydrate

IUPAC Name

diacetyloxylead;trihydrate

Molecular Formula

C4H12O7Pb

Molecular Weight

379 g/mol

InChI

InChI=1S/2C2H4O2.3H2O.Pb/c2*1-2(3)4;;;;/h2*1H3,(H,3,4);3*1H2;/q;;;;;+2/p-2

InChI Key

MCEUZMYFCCOOQO-UHFFFAOYSA-L

SMILES

CC(=O)O[Pb]OC(=O)C.O.O.O

Solubility

greater than or equal to 100 mg/mL at 68° F (NTP, 1992)

Synonyms

lead acetate, lead acetate, hydrate, lead diacetate, Pb(CH3COO)2

Canonical SMILES

CC(=O)[O-].CC(=O)[O-].O.O.O.[Pb+2]

Lead acetate trihydrate is highly soluble in water (approximately 625 g/L) but insoluble in ethyl alcohol. Its pH in a 5% aqueous solution ranges from 5.5 to 6.5, indicating mild acidity . The compound is stable under normal conditions but can slowly effloresce in air and absorb carbon dioxide when dissolved in water, leading to the formation of insoluble products .

  • Precursor for other lead compounds

    Diacetyloxylead(II) trihydrate is a versatile starting material for the synthesis of various other lead compounds. For instance, it can be used to prepare lead(II) iodide, lead(II) sulfide, and lead(II) nitrate, which are all important in different scientific fields [, , ].

  • Reagent in analytical chemistry

    Diacetyloxylead(II) trihydrate is used as a reagent in several analytical chemistry applications. It can be employed for the detection and quantification of sulfide ions (S²⁻) and sulfate ions (SO₄²⁻) in aqueous solutions [, ]. Additionally, it is utilized as a gravimetric analysis reagent for the determination of lead content in various samples [].

  • Material science research

    Diacetyloxylead(II) trihydrate has been investigated for its potential applications in material science research. Studies have explored its use in the development of new pigments, ceramics, and photovoltaic materials due to its unique optical and structural properties [, , ].

  • Decomposition: Upon heating, it loses water and decomposes at elevated temperatures.
  • Reactivity with Acids: It reacts with strong acids to release acetic acid and form lead salts.
  • Oxidation: The compound can react with oxidizing agents, which can lead to the formation of different lead compounds.
  • Incompatibility: Lead acetate trihydrate is incompatible with several substances including sulfates, citrates, chlorides, and alkalis, which may lead to hazardous reactions .

Lead acetate trihydrate exhibits significant biological toxicity. It has been historically used in medicine but is now recognized for its harmful effects on human health. Exposure can lead to lead poisoning, characterized by symptoms such as abdominal pain, constipation, fatigue, headache, and neurological impairments. The compound's toxicological profile indicates that it can interfere with various biological processes due to lead's ability to mimic calcium and disrupt cellular functions.

The synthesis of lead acetate trihydrate typically involves the following method:

  • Dissolution: Lead monoxide (PbO) is dissolved in hot dilute acetic acid.
  • Crystallization: Upon cooling the solution, large crystals of lead acetate trihydrate are formed.
  • Purification: The product can be further purified by recrystallization from anhydrous acetic acid and drying under vacuum conditions .

Lead acetate trihydrate has several applications across different industries:

  • Electrochemistry: It is used in the fabrication of platinum black microelectrodes.
  • Textile Industry: Employed for dyeing and printing processes.
  • Paint Industry: Acts as a drying agent and purification agent in chemical synthesis.
  • Chemical Manufacturing: Serves as a precursor for producing other lead salts .

Studies on interaction profiles indicate that lead acetate trihydrate can interact with various biological systems and materials:

  • Biological Interactions: Its toxicity necessitates caution in handling due to potential interactions with cellular components leading to oxidative stress and cellular damage.
  • Material Compatibility: In industrial applications, its reactivity with other chemicals must be carefully managed to prevent unwanted reactions or degradation of materials .

Several compounds share structural or functional similarities with lead acetate trihydrate. Here are some notable examples:

Compound NameChemical FormulaKey Characteristics
Lead(II) nitratePb(NO₃)₂Highly soluble in water; used in pyrotechnics
Lead(II) oxidePbOInsoluble in water; used in glass and ceramics
Acetic acidC₂H₄O₂Colorless liquid; used as a solvent and preservative
Sodium acetateC₂H₃NaO₂Soluble salt; used in food preservation

Uniqueness of Diacetyloxylead Trihydrate

Lead acetate trihydrate stands out due to its unique combination of properties such as high solubility in water, sweet taste (which poses significant risks), and its historical use in various applications despite its toxicity. Unlike sodium acetate or acetic acid, which are less toxic and more widely utilized in food applications, lead acetate's use is heavily restricted due to health concerns.

Physical Description

Lead acetate trihydrate appears as white powder or white chunky solid. Slight odor. pH (5% aqueous solution at 77°F) 5.5-6.5. (NTP, 1992)

Boiling Point

392 °F at 760 mm Hg (decomposes) (NTP, 1992)

Density

2.55 (NTP, 1992)

Melting Point

167 °F (NTP, 1992)

UNII

RX077P88RY

Related CAS

301-04-2 (Parent)

GHS Hazard Statements

Aggregated GHS information provided by 140 companies from 9 notifications to the ECHA C&L Inventory. Each notification may be associated with multiple companies.;
H302 (58.57%): Harmful if swallowed [Warning Acute toxicity, oral];
H332 (58.57%): Harmful if inhaled [Warning Acute toxicity, inhalation];
H360 (100%): May damage fertility or the unborn child [Danger Reproductive toxicity];
H373 (100%): Causes damage to organs through prolonged or repeated exposure [Warning Specific target organ toxicity, repeated exposure];
H400 (99.29%): Very toxic to aquatic life [Warning Hazardous to the aquatic environment, acute hazard];
H410 (100%): Very toxic to aquatic life with long lasting effects [Warning Hazardous to the aquatic environment, long-term hazard];
Information may vary between notifications depending on impurities, additives, and other factors. The percentage value in parenthesis indicates the notified classification ratio from companies that provide hazard codes. Only hazard codes with percentage values above 10% are shown.

Pictograms

Health Hazard Environmental Hazard Irritant

Irritant;Health Hazard;Environmental Hazard

Other CAS

6080-56-4

Dates

Modify: 2023-08-15

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